Cas no 2172607-09-7 (1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one)

• Product Name: 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one
• CAS No: 2172607-09-7
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 6435050
• PubChem ID: 67710304
• Update Time: 2025-10-28

1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one
• EN300-1618320
• 1-[4-(trifluoromethyl)phenyl]penta-1,4-dien-3-one
• 2172607-09-7
• SCHEMBL8858000

• Inchi： 1S/C12H9F3O/c1-2-11(16)8-5-9-3-6-10(7-4-9)12(13,14)15/h2-8H,1H2/b8-5+
• InChI Key： KVOHUTMSRIJRMI-VMPITWQZSA-N
• SMILES： FC(C1C=CC(/C=C/C(C=C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 226.06054939g/mol
• Monoisotopic Mass: 226.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one

Recent Advances in the Study of 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one (CAS: 2172607-09-7) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one (CAS: 2172607-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one, which can be efficiently prepared through palladium-catalyzed cross-coupling reactions. The trifluoromethyl group in the compound enhances its metabolic stability and bioavailability, making it a promising scaffold for drug development. Researchers have also noted its ability to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated that 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one exhibits potent anti-inflammatory and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly inhibits the proliferation of certain cancer cell lines by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further investigations into the pharmacokinetics and toxicity profile of 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one are currently underway. Preliminary data indicate favorable absorption and distribution characteristics, with minimal off-target effects. However, more extensive preclinical studies are required to fully assess its safety and efficacy before advancing to clinical trials.

In conclusion, 1-4-(trifluoromethyl)phenylpenta-1,4-dien-3-one (CAS: 2172607-09-7) represents a promising candidate for further drug development, particularly in oncology and inflammation-related diseases. Continued research into its mechanism of action and optimization of its chemical structure could pave the way for new therapeutic interventions.